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Advanced Building Block for Pyridine-Based
Pharmacophores
Executive Summary
2-Bromo-4-(dimethoxymethyl)pyridine (CAS: 383426-41-3) represents a strategic "masked"

intermediate in medicinal chemistry. Unlike its precursor, 2-bromo-4-pyridinecarboxaldehyde,

this acetal-protected variant offers orthogonality during metal-catalyzed cross-coupling

reactions. By neutralizing the electrophilic nature of the C4-formyl group, it allows researchers

to perform aggressive nucleophilic or basic operations at the C2-bromide position without

compromising the C4 handle. This guide details its physicochemical profile, synthesis, and

divergent reactivity in high-value drug discovery workflows.

Part 1: Physicochemical Profile
The compound is typically supplied as a colorless to pale yellow liquid. Its lipophilicity and

solubility profile make it compatible with standard organic solvents used in transition-metal

catalysis (THF, Dioxane, Toluene).
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Property Specification

IUPAC Name 2-Bromo-4-(dimethoxymethyl)pyridine

CAS Number 383426-41-3

Molecular Formula C₈H₁₀BrNO₂

Molecular Weight 232.08 g/mol

Boiling Point ~252°C (Predicted at 760 mmHg)

Density ~1.4 g/cm³

Solubility
Soluble in DCM, EtOAc, MeOH, THF; Sparingly

soluble in water

Stability
Stable under basic conditions; Hydrolyzes in

aqueous acid

Part 2: Synthetic Accessibility & Preparation
While commercially available, the compound is often synthesized in-house from 2-bromo-4-

pyridinecarboxaldehyde to ensure freshness, as the acetal can degrade over long-term storage

if traces of acid are present.

Protocol: Acid-Catalyzed Acetalization
Reaction: 2-Bromo-4-pyridinecarboxaldehyde + MeOH

2-Bromo-4-(dimethoxymethyl)pyridine + H₂O

Setup: Charge a round-bottom flask with 2-bromo-4-pyridinecarboxaldehyde (1.0 equiv).

Solvent: Add anhydrous Methanol (10 mL/g).

Catalyst: Add Trimethyl orthoformate (1.5 equiv) as a water scavenger and p-Toluenesulfonic

acid (pTsOH) (0.05 equiv) as the catalyst.

Conditions: Reflux for 4–6 hours under nitrogen. Monitor by TLC (aldehyde spot

disappearance).
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Workup: Quench with saturated NaHCO₃ (critical to neutralize acid and prevent hydrolysis).

Extract with EtOAc.[1]

Purification: Vacuum distillation or flash chromatography (Basic Alumina or Et₃N-treated

Silica) to prevent acid-catalyzed reversion on the column.

Part 3: Divergent Reactivity & Functionalization
The utility of 2-bromo-4-(dimethoxymethyl)pyridine lies in its bifunctional orthogonality. The

C2-bromide is a handle for cross-coupling, while the C4-acetal is a dormant aldehyde.

3.1 C2-Selective Palladium Catalyzed Coupling (Suzuki-Miyaura)
The acetal group is stable to the basic aqueous conditions typical of Suzuki couplings

(K₂CO₃/H₂O), whereas a free aldehyde might undergo Cannizzaro disproportionation or

condensation side reactions.

Optimized Protocol (Suzuki):

Reagents: 2-Bromo-4-(dimethoxymethyl)pyridine (1.0 equiv), Aryl Boronic Acid (1.2

equiv).

Catalyst System: Pd(dppf)Cl₂·DCM (3-5 mol%).

Base/Solvent: 2M Na₂CO₃ (aq) / 1,4-Dioxane (1:4 ratio).

Conditions: Heat to 80–90°C for 12 hours under inert atmosphere.

Note: The acetal remains intact. If the aldehyde is desired immediately, an acidic workup (1M

HCl wash) can effect deprotection in situ (one-pot protocol).

3.2 Lithiation and Halogen-Metal Exchange
The C2-Br bond is highly susceptible to Lithium-Halogen exchange.

Reagent: n-Butyllithium (n-BuLi) in THF at -78°C.

Intermediate: Generates the 2-lithio-4-(dimethoxymethyl)pyridine species.
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Electrophiles: Can trap with CO₂ (carboxylic acid), DMF (formyl), or ketones.

Warning: The temperature must be strictly controlled (-78°C) to prevent nucleophilic attack of

BuLi on the pyridine ring or the acetal methoxy groups.

3.3 Acetal Deprotection (Regeneration of Aldehyde)
Post-coupling, the acetal is cleaved to reveal the aldehyde for reductive amination or Wittig

olefination.

Conditions: THF:H₂O (1:1) with 1M HCl or TFA at RT for 1 hour.

Observation: Quantitative conversion to the 2-substituted-4-pyridinecarboxaldehyde.

Part 4: Strategic Visualization
The following diagram illustrates the "Protecting Group Strategy" where the acetal enables

chemical transformations that would be incompatible with a free aldehyde.
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Figure 1: The strategic advantage of the acetal scaffold. Direct coupling of the aldehyde often

leads to degradation (red path), whereas the acetal pathway (blue/green) preserves the C4-

functionality.

Part 5: Safety & Handling (MSDS Summary)
Signal Word: WARNING

Hazard Statements:
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H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Handling Precautions:

Avoid contact with strong oxidizing agents and strong acids (unless deprotection is

intended).

Handle in a fume hood to avoid inhalation of vapors.

Storage: Store under nitrogen in a cool, dry place. Acetal stability is compromised by

moisture and acidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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